Cas no 50823-40-0 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[[(4-pyridinylamino)acetyl]amino]-,(6R-trans)- (9CI))

• Product Name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[[(4-pyridinylamino)acetyl]amino]-,(6R-trans)- (9CI)
• CAS No: 50823-40-0
• MF: C₁₇H₁₈N₄O₆S
• MW: 406.413022518158
• CID: 380030
• PubChem ID: 320999
• Update Time: 2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[[(4-pyridinylamino)acetyl]amino]-,(6R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[[(4-pyridinylamino)acetyl]amino]-,(6R-trans)- (9CI)
• 3-(acetyloxymethyl)-8-oxo-7-[[2-(pyridin-4-ylamino)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• AC1L83EM
• NSC270291
• NSC-270291
• DTXSID40313444
• 50823-40-0

• Inchi： 1S/C17H18N4O6S/c1-9(22)27-7-10-8-28-16-13(15(24)21(16)14(10)17(25)26)20-12(23)6-19-11-2-4-18-5-3-11/h2-5,13,16H,6-8H2,1H3,(H,18,19)(H,20,23)(H,25,26)
• InChI Key： KEGDXUASJIDFIU-UHFFFAOYSA-N
• SMILES： S1CC(COC(C)=O)=C(C(=O)O)N2C(C(C12)NC(CNC1C=CN=CC=1)=O)=O

Computed Properties

• Exact Mass: 406.09484
• Monoisotopic Mass: 406.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 824.2°C at 760 mmHg
• Flash Point: 452.3°C
• Refractive Index: 1.671
• PSA: 137.93
• LogP: 0.19700